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Compound of Interest

Compound Name: Pentacosane-d52

Cat. No.: B12404826 Get Quote

Audience: This document is intended for researchers, scientists, and drug development

professionals requiring a standardized protocol for the preparation of Pentacosane-d52 stock

solutions for use as an internal standard or tracer in analytical applications.

Introduction: Pentacosane-d52 is the deuterated form of n-pentacosane, a long-chain alkane.

Due to its isotopic labeling, it is an ideal internal standard for quantitative analysis by gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS) in various matrices.[1] Accurate preparation of a stock solution is the first critical step

to ensure the reliability and reproducibility of analytical results. This protocol provides a detailed

methodology for preparing a standard stock solution of Pentacosane-d52.

Compound Data and Properties
All quantitative and physical data for Pentacosane-d52 are summarized in the table below.

This information is critical for accurate calculations and safe handling.
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Property Value Source(s)

Chemical Name n-Pentacosane-d52 [2][3]

Molecular Formula C₂₅D₅₂ [1][3][4]

CAS Number 121578-13-0 [1][3][5]

Molecular Weight 405.0 g/mol [1][2][4]

Appearance White to off-white solid [1][5]

Purity Typically ≥98 atom % D [1][6]

Solubility

Insoluble in water; Soluble in

non-polar organic solvents

such as benzene, chloroform,

and toluene.[5][7][8]

Storage (Solid)

Store at room temperature or

at -20°C for long-term stability

(up to 3 years).[1][3][9]

Stock Solution Storage

In solvent: -80°C for up to 6

months; -20°C for up to 1

month.[1][10]

Safety and Handling Precautions
Before beginning, review the Safety Data Sheet (SDS) for Pentacosane-d52.[3]

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

safety glasses, and chemical-resistant gloves.

Engineering Controls: Handle the solid compound in a well-ventilated area or a chemical

fume hood to avoid inhalation of dust.[3]

Chemical Incompatibilities: Avoid contact with strong oxidizing agents.[3][8]

First Aid:
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Skin Contact: Wash the affected area with soap and plenty of water.[3]

Eye Contact: Flush eyes with water as a precaution.[3]

Inhalation: Move the person to fresh air. If breathing difficulties occur, seek medical

attention.[3]

Ingestion: Rinse mouth with water and consult a physician.[3]

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol details the preparation of a 1 mg/mL stock solution, a common concentration for

analytical standards. The procedure can be scaled as needed.

Materials and Equipment:

Pentacosane-d52 solid

Analytical balance

Class A volumetric flask (e.g., 10 mL)

Weighing paper or boat

Spatula

Pipettes

High-purity, non-polar solvent (e.g., Toluene, Chloroform)

Vortex mixer and/or sonicator

Amber glass storage vials with PTFE-lined caps

Workflow Diagram:
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Start 1. Equilibrate & Weigh
10 mg Pentacosane-d52

2. Transfer Solid
to 10 mL Flask

3. Add ~7 mL Solvent
(e.g., Toluene)

4. Vortex / Sonicate
Until Fully Dissolved

5. Add Solvent
to 10 mL Mark

6. Aliquot & Store
(-20°C or -80°C) End

Click to download full resolution via product page

Caption: Workflow for preparing Pentacosane-d52 stock solution.

Procedure:

Equilibration: Allow the container of Pentacosane-d52 to equilibrate to room temperature

before opening to prevent moisture condensation.

Calculation: Determine the mass of Pentacosane-d52 required. For a 1 mg/mL solution in a

10 mL volumetric flask, you will need 10 mg.

Mass (mg) = Desired Concentration (mg/mL) x Final Volume (mL)

Weighing: In a chemical fume hood, accurately weigh 10 mg of Pentacosane-d52 using an

analytical balance. Transfer the weighed solid into a 10 mL Class A volumetric flask.

Dissolution:

Add approximately 7 mL of a suitable solvent (e.g., Toluene) to the volumetric flask.

Cap the flask and vortex thoroughly. Pentacosane is a waxy solid and may require

sonication or gentle warming in a water bath to fully dissolve. Visually inspect the solution

against a light source to ensure no solid particles remain.

Final Volume Adjustment: Once the solid is completely dissolved and the solution has

returned to room temperature, carefully add the solvent up to the 10 mL calibration mark on

the volumetric flask.

Homogenization: Cap the flask and invert it 10-15 times to ensure the solution is

homogeneous.

Storage:
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Transfer the final stock solution into smaller, clearly labeled amber glass vials.

Label each vial with the compound name (Pentacosane-d52), concentration (1 mg/mL),

solvent (e.g., Toluene), date of preparation, and preparer's initials.

For optimal stability, store the stock solution at -80°C for up to 6 months or at -20°C for up

to 1 month.[1][10] Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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